Cas no 50707-79-4 (2-Methyl-1-oxa-4,8-diazaspiro[4.5]decan-3-one;hydrobromide)

• Product Name: 2-Methyl-1-oxa-4,8-diazaspiro[4.5]decan-3-one;hydrobromide
• CAS No: 50707-79-4
• MF: C₈H₁₅BrN₂O₂
• MW: 251.120901346207
• CID: 6529962
• PubChem ID: 138039804
• Update Time: 2025-05-21

2-Methyl-1-oxa-4,8-diazaspiro[4.5]decan-3-one;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 50707-79-4
• EN300-6478789
• 2-methyl-1-oxa-4,8-diazaspiro[4.5]decan-3-one hydrobromide
• 2-Methyl-1-oxa-4,8-diazaspiro[4.5]decan-3-one;hydrobromide

• Inchi： 1S/C8H14N2O2.BrH/c1-6-7(11)10-8(12-6)2-4-9-5-3-8;/h6,9H,2-5H2,1H3,(H,10,11);1H
• InChI Key： LSOZZGUCEXUNQW-UHFFFAOYSA-N
• SMILES： Br.O1C(C)C(NC21CCNCC2)=O

Computed Properties

• Exact Mass: 250.03169g/mol
• Monoisotopic Mass: 250.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-Methyl-1-oxa-4,8-diazaspiro[4.5]decan-3-one;hydrobromide

2-Methyl-1-oxa-4,8-diazaspiro[4.5]decan-3-one; Hydrobromide: A Comprehensive Overview

The compound with CAS No 50707-79-4, commonly referred to as 2-Methyl-1-oxa-4,8-diazaspiro[4.5]decan-3-one; Hydrobromide, is a complex organic molecule with significant applications in various fields. This compound is characterized by its unique spirocyclic structure, which combines a four-membered and a five-membered ring system. The presence of the hydrobromide counterion suggests that this compound exists in its bromide salt form, which is often preferred for stability and solubility in certain applications.

Recent studies have highlighted the importance of spirocyclic compounds like this one in drug discovery and development. The spirocyclic framework provides a rigid structure that can enhance bioavailability and target specificity. For instance, researchers have explored the potential of 2-Methyl-1-oxa-4,8-diazaspiro[4.5]decan-3-one; Hydrobromide as a precursor for developing novel therapeutic agents targeting specific cellular pathways. Its ability to form stable complexes with metal ions has also made it a valuable tool in coordination chemistry and materials science.

The synthesis of 2-Methyl-1-oxa-4,8-diazaspiro[4.5]decan-3-one; Hydrobromide involves a multi-step process that typically begins with the preparation of the spirocyclic core. This is followed by functionalization to introduce the hydrobromide group and other substituents. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of applications, this compound has found utility in pharmaceutical research, particularly in the development of neuroprotective agents and anti-inflammatory drugs. Its ability to modulate enzyme activity and interact with cellular receptors makes it a promising candidate for therapeutic interventions. Recent findings from clinical trials suggest that derivatives of this compound may exhibit potent anti-cancer properties, further underscoring its potential in medicinal chemistry.

The structural uniqueness of 2-Methyl-1-oxa-4,8-diazaspiro[4.5]decan-3-one; Hydrobromide also lends itself to applications in polymer science and nanotechnology. Researchers have investigated its use as a building block for constructing advanced materials with tailored mechanical and electronic properties. For example, its incorporation into polymeric networks has been shown to enhance thermal stability and mechanical strength.

From an environmental perspective, the synthesis and handling of this compound are designed to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring compliance with sustainability goals while maintaining high standards of safety and efficiency.

In conclusion, 2-Methyl-1-oxa-4,8-diazaspiro[4.5]decan-3-one; Hydrobromide stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structural features and functional versatility continue to drive innovative research, positioning it as a key player in the advancement of modern science and technology.